Cas no 1438-46-6 (N-tert-butyl-1,3-thiazol-2-amine)
N-tert-butyl-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(tert-Butyl)-1,3-thiazol-2-amine
- 2-Thiazolamine, N-(1,1-dimethylethyl)-
- N-tert-butyl-1,3-thiazol-2-amine
-
- MDL: MFCD17257397
- Inchi: 1S/C7H12N2S/c1-7(2,3)9-6-8-4-5-10-6/h4-5H,1-3H3,(H,8,9)
- InChI Key: DGDQQRYGBLAXPE-UHFFFAOYSA-N
- SMILES: S1C=CN=C1NC(C)(C)C
N-tert-butyl-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB561588-500 mg |
N-(t-Butyl)-1,3-thiazol-2-amine; . |
1438-46-6 | 500MG |
€339.20 | 2023-04-13 | ||
| abcr | AB561588-1 g |
N-(t-Butyl)-1,3-thiazol-2-amine; . |
1438-46-6 | 1g |
€406.00 | 2023-04-13 | ||
| abcr | AB561588-5 g |
N-(t-Butyl)-1,3-thiazol-2-amine; . |
1438-46-6 | 5g |
€1,074.00 | 2023-04-13 | ||
| TRC | B813705-10mg |
N-tert-butyl-1,3-thiazol-2-amine |
1438-46-6 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B813705-50mg |
N-tert-butyl-1,3-thiazol-2-amine |
1438-46-6 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B813705-100mg |
N-tert-butyl-1,3-thiazol-2-amine |
1438-46-6 | 100mg |
$ 250.00 | 2022-06-06 | ||
| Chemenu | CM434019-250mg |
N-tert-butyl-1,3-thiazol-2-amine |
1438-46-6 | 95%+ | 250mg |
$656 | 2022-12-31 | |
| Enamine | EN300-83009-0.05g |
N-tert-butyl-1,3-thiazol-2-amine |
1438-46-6 | 95.0% | 0.05g |
$149.0 | 2025-03-21 | |
| Enamine | EN300-83009-0.1g |
N-tert-butyl-1,3-thiazol-2-amine |
1438-46-6 | 95.0% | 0.1g |
$221.0 | 2025-03-21 | |
| Enamine | EN300-83009-0.25g |
N-tert-butyl-1,3-thiazol-2-amine |
1438-46-6 | 95.0% | 0.25g |
$315.0 | 2025-03-21 |
N-tert-butyl-1,3-thiazol-2-amine Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on N-tert-butyl-1,3-thiazol-2-amine
Professional Introduction to N-tert-butyl-1,3-thiazol-2-amine (CAS No. 1438-46-6)
N-tert-butyl-1,3-thiazol-2-amine, a compound with the chemical formula C₇H₁₁N₃S, is a derivative of thiazole that has garnered significant attention in the field of pharmaceutical and chemical research. This compound is characterized by its structural features, which include a thiazole ring and a tert-butylamino group, making it a versatile intermediate in the synthesis of various bioactive molecules.
The CAS number 1438-46-6 uniquely identifies this chemical entity and serves as a critical reference point for researchers and manufacturers alike. The thiazole core is a heterocyclic compound that plays a pivotal role in medicinal chemistry due to its presence in numerous biologically active natural products and synthetic drugs. The N-tert-butyl substituent enhances the compound's stability and reactivity, making it a valuable building block for further derivatization.
In recent years, N-tert-butyl-1,3-thiazol-2-amine has been extensively studied for its potential applications in drug development. Its unique structural motifs have been leveraged to design molecules with therapeutic properties ranging from antimicrobial to anticancer effects. The thiazole ring is known for its ability to interact with biological targets such as enzymes and receptors, while the tert-butylamino group provides a handle for further functionalization via various chemical reactions.
One of the most compelling aspects of N-tert-butyl-1,3-thiazol-2-amine is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel analogs with enhanced pharmacokinetic profiles and improved target specificity. For instance, derivatives of this molecule have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.
The pharmaceutical industry has shown particular interest in thiazole derivatives due to their broad spectrum of biological activities. N-tert-butyl-1,3-thiazol-2-amine, with its well-defined structure, offers a scaffold that can be modified to address specific therapeutic needs. Recent studies have highlighted its utility in the development of compounds that modulate protein-protein interactions, an emerging area in drug discovery that promises to yield innovative treatments for complex diseases.
Furthermore, the N-substituted thiazole derivatives have been explored for their antimicrobial properties. The combination of the thiazole ring and the tert-butylamino group contributes to the compound's ability to disrupt bacterial cell membranes and inhibit vital enzymatic processes. This has led to investigations into its potential as an alternative therapy against multidrug-resistant pathogens, a pressing concern in global healthcare.
The synthetic pathways involving N-tert-butyl-1,3-thiazol-2-amine are also of great interest. The compound's reactivity allows for diverse functionalizations, enabling chemists to tailor its properties for specific applications. Techniques such as nucleophilic substitution and metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the thiazole core. These modifications have resulted in a library of derivatives with varying biological activities, underscoring the compound's versatility.
Advances in computational chemistry have further enhanced the understanding of N-tert-butyl-1,3-thiazol-2-amine's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing more effective drugs by optimizing key structural features. The integration of experimental data with computational predictions has streamlined the drug discovery process, making compounds like N-tert-butyl-1,3-thiazol-2-amine more accessible for therapeutic development.
The safety and regulatory aspects of N-tert-butyl-1,3-thiazol-2-amine are also important considerations. While this compound is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. Regulatory agencies require thorough characterization of new chemical entities before they can be used in pharmaceutical applications. This includes assessing their toxicity profiles and environmental impact.
In conclusion, N-tert-butyl-1,3-thiazol-2-am ine (CAS No. 1438466) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. The ongoing research into this compound underscores its importance as a building block in drug discovery and development.
1438-46-6 (N-tert-butyl-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)